Cas no 2172479-28-4 (4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one)

• Product Name: 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one
• CAS No: 2172479-28-4
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 6601446
• PubChem ID: 165590344
• Update Time: 2025-06-09

4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one
• EN300-1613397
• 2172479-28-4

• Inchi： 1S/C10H8FNO3/c11-7-3-1-6(2-4-7)9-8(5-12)14-10(13)15-9/h1-4H,5,12H2
• InChI Key： DVZYRHJMENWRBS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(CN)OC(=O)O1

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.6Ų

Additional information on 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one

Professional Introduction to 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one (CAS No. 2172479-28-4)

4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one, identified by its Chemical Abstracts Service (CAS) number 2172479-28-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The compound’s architecture combines a dioxolone core with an amine-substituted methyl group and a fluorophenyl moiety, which collectively contribute to its distinctive chemical and biological properties.

The dioxolone ring system, also known as a 1,3-dioxane derivative, is a privileged scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and stabilize various pharmacophoric groups. In 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one, the presence of the fluorophenyl substituent at the fifth position introduces electronic and steric effects that can modulate the compound’s interactions with biological targets. The fluorine atom, being highly electronegative, can enhance binding affinity through dipole interactions and influence metabolic stability. Furthermore, the aminomethyl group at the fourth position provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the conformational dynamics of such heterocyclic compounds. Studies indicate that the fluorophenyl group influences the rotational freedom of the aminomethyl side chain, potentially affecting both solubility and bioavailability. This dynamic behavior is critical for designing molecules with optimized pharmacokinetic profiles. High-throughput virtual screening (HTVS) has been employed to identify novel scaffolds derived from 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one, revealing promising candidates for further experimental validation.

In the context of drug discovery, this compound has been explored as a precursor for kinase inhibitors and other enzyme-targeted therapeutics. The combination of an amine and a fluorinated aromatic ring creates a favorable balance for selective binding to protein targets. For instance, derivatives of this scaffold have shown potential in inhibiting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The fluorophenyl moiety’s ability to engage in π-stacking interactions with aromatic residues in proteins further enhances binding specificity.

The synthesis of 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic addition reactions to form the dioxolone ring, followed by selective fluorination and functionalization at the amine group. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations align with global efforts toward green chemistry principles.

From a biochemical perspective, the amine functionality in 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one allows for post-synthetic modifications such as coupling with carboxylic acids or aldehydes via reductive amination or amide bond formation. This flexibility is particularly valuable in fragment-based drug design (FBDD), where small molecular building blocks like this one are incrementally assembled into lead compounds. Recent publications demonstrate its utility in generating libraries of diverse analogs for high-throughput screening (HTS) campaigns.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine at strategic positions can significantly alter a molecule’s pharmacological properties. In 4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one, the fluorophenyl group not only enhances binding affinity but also contributes to metabolic stability by preventing oxidative degradation. This characteristic is particularly relevant for oral bioavailability, where resistance to enzymatic cleavage is often desirable.

Emerging research also explores the photophysical properties of this compound due to its rigid heterocyclic core and electron-withdrawing substituents. Fluorescence studies suggest that modifications around the dioxolone ring can tune emission wavelengths across visible light spectrum ranges, making it attractive for applications in bioimaging or photodynamic therapy (PDT). The interplay between steric hindrance imposed by the fluorophenyl group and electronic effects from nitrogen atoms offers opportunities for fine-tuning photophysical behavior.

In summary,4-(aminomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one (CAS No. 2172479-28-4) represents a structurally intriguing molecule with broad applicability in pharmaceutical research. Its unique combination of functional groups—amine, fluorine-containing aromatic ring, and dioxolone core—makes it a valuable scaffold for developing novel therapeutics targeting diverse diseases. Ongoing studies continue to uncover new synthetic pathways and biological activities associated with this compound, reinforcing its significance as both an academic research tool and a potential lead structure for industrial drug development programs.